Cas no 1805383-68-9 (4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1805383-68-9
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• CID: 4869398
• Update Time: 2025-10-28

4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF6N/c8-2-1-3(7(12,13)14)15-6(11)4(2)5(9)10/h1,5H
• InChI Key： KYTCDLQIKZSNNY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=NC(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine

4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1805383-68-9): A Versatile Fluorinated Pyridine Derivative

4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1805383-68-9) is a highly fluorinated pyridine derivative that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. This compound belongs to the class of polyhalogenated pyridines, which are known for their exceptional stability and reactivity. The presence of multiple fluorine atoms and a chlorine substituent in its molecular structure makes it a valuable building block in various chemical syntheses.

The molecular formula of 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine is C7H2ClF6N, with a molecular weight of 249.54 g/mol. Its structure features a pyridine ring substituted with chloro, difluoromethyl, fluoro, and trifluoromethyl groups, creating a highly electron-deficient system. This electron deficiency is responsible for many of the compound's interesting chemical behaviors, including its reactivity in nucleophilic aromatic substitution reactions.

One of the most searched questions about this compound relates to its synthetic applications. Researchers frequently inquire about how to use 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine in pharmaceutical intermediates or agrochemical synthesis. The answer lies in its ability to serve as a precursor for more complex molecules. The chlorine atom at the 4-position is particularly reactive and can be easily displaced by various nucleophiles, making it an excellent starting material for the preparation of diverse derivatives.

Recent trends in chemical research show growing interest in fluorinated building blocks for drug discovery, and 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine fits perfectly into this category. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability, membrane permeability, and binding affinity to biological targets. This explains why many researchers are searching for fluorinated pyridine derivatives for medicinal chemistry applications.

The physical properties of 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine are also noteworthy. It typically appears as a white to off-white crystalline solid with good stability under normal storage conditions. Its melting point and solubility characteristics make it suitable for various reaction conditions, which is why many chemists search for solubility data of fluorinated pyridines when planning their synthetic routes.

In the field of materials science, there's increasing interest in how polyfluorinated compounds like 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine can contribute to the development of advanced materials. The strong electron-withdrawing nature of the multiple fluorine substituents makes this compound potentially useful in creating electronic materials or liquid crystal compositions, topics that are frequently searched in relation to fluorinated aromatics.

Safety considerations for handling 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine are another common search topic. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with any chemical substance. Researchers often look for information on safe handling of fluorinated pyridine derivatives and storage conditions for halogenated compounds.

The commercial availability of 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine has improved in recent years, with several specialty chemical suppliers now offering this compound. This increased availability has led to more research applications and a growing number of publications mentioning its use. Market analysts note rising demand for custom fluorinated building blocks like this one, particularly in the pharmaceutical and agrochemical sectors.

From a synthetic chemistry perspective, one of the most valuable features of 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine is its potential for further functionalization. The compound can undergo various transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-halogen exchange processes. These transformations are frequently searched topics by synthetic chemists working with halogenated heterocycles.

Environmental considerations regarding fluorinated organic compounds have also become a hot topic in recent years. While 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine itself isn't considered an environmental concern, researchers are increasingly interested in green chemistry approaches to fluorinated compounds and sustainable synthesis of halogenated intermediates.

In analytical chemistry, the identification and characterization of 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine can be achieved through various techniques. Common search queries include NMR spectra of fluorinated pyridines and mass spectrometry analysis of polyhalogenated compounds. The compound's distinctive 19F NMR signature makes it particularly interesting for spectroscopic studies.

The future outlook for 4-Chloro-3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine appears promising, with potential applications continuing to expand. As research into fluorine chemistry advances and the demand for specialty fluorinated intermediates grows, this compound is likely to maintain its importance in both academic and industrial settings. Its versatility as a building block ensures it will remain a valuable tool for chemists working across multiple disciplines.